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Compound of Interest

Compound Name: Aminooxy-PEG2-bis-PEG3-BCN

Cat. No.: B15073544 Get Quote

An In-depth Technical Guide on Aminooxy-PEG2-bis-PEG3-BCN

This guide provides detailed information on the chemical properties of Aminooxy-PEG2-bis-
PEG3-BCN, a heterobifunctional linker utilized in bioconjugation and drug development.

Chemical Properties
Aminooxy-PEG2-bis-PEG3-BCN is a complex molecule designed for specific chemical

reactions, primarily in the field of antibody-drug conjugates (ADCs). It incorporates an

aminooxy group, polyethylene glycol (PEG) spacers, and a bicyclononyne (BCN) moiety. This

combination of functional groups allows for the linkage of molecules through strain-promoted

alkyne-azide cycloaddition (SPAAC), a type of click chemistry.

Quantitative Data
The fundamental chemical properties of Aminooxy-PEG2-bis-PEG3-BCN are summarized in

the table below.

Property Value

Chemical Formula C₅₄H₉₀N₆O₁₈

Molecular Weight 1111.32 g/mol
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Molecular Structure
The structure of Aminooxy-PEG2-bis-PEG3-BCN is characterized by a central core

functionalized with an aminooxy group and two PEG-BCN arms. The PEG chains enhance the

solubility and pharmacokinetic properties of the resulting conjugate. The BCN group is a

strained alkyne that readily reacts with azides without the need for a catalyst.
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To cite this document: BenchChem. [Aminooxy-PEG2-bis-PEG3-BCN chemical formula and
molecular weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15073544#aminooxy-peg2-bis-peg3-bcn-chemical-
formula-and-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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